Cas no 388078-34-0 (1H-Indole,5-fluoro-2,3-dihydro-1-methyl-)

• Product Name: 1H-Indole,5-fluoro-2,3-dihydro-1-methyl-
• CAS No: 388078-34-0
• MF: C₉H₁₀FN
• MW: 151.180805683136
• CID: 298839
• PubChem ID: 21029610
• Update Time: 2025-10-12

1H-Indole,5-fluoro-2,3-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,5-fluoro-2,3-dihydro-1-methyl-
• 1H-Indole,5-fluoro-2,3-dihydro-1-methyl-(9CI)
• 388078-34-0
• 5-fluoro-1-methylindoline
• SCHEMBL2625779
• SB64235

• Inchi： 1S/C9H10FN/c1-11-5-4-7-6-8(10)2-3-9(7)11/h2-3,6H,4-5H2,1H3
• InChI Key： UBQZRUJWPZZYQW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 151.0798
• Monoisotopic Mass: 151.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1H-Indole,5-fluoro-2,3-dihydro-1-methyl-

Introduction to 1H-Indole,5-fluoro-2,3-dihydro-1-methyl- (CAS No. 388078-34-0) and Its Emerging Applications in Chemical Biology

1H-Indole,5-fluoro-2,3-dihydro-1-methyl-, identified by the chemical compound identifier CAS No. 388078-34-0, is a fluorinated indole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities and structural versatility. The presence of a fluorine atom at the 5-position and a methyl group at the 1-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular probe development.

Theindole core is a privileged structure in medicinal chemistry, renowned for its role in numerous bioactive compounds, including antibiotics, antifungals, and anticancer agents. The introduction of fluorine at the 5-position enhances the lipophilicity and metabolic stability of the molecule, while the2,3-dihydro substitution pattern contributes to its flexibility and binding affinity. These structural features make 1H-Indole,5-fluoro-2,3-dihydro-1-methyl- an attractive candidate for further exploration in therapeutic applications.

In recent years, there has been a surge in research focused on fluorinated indoles due to their potential as pharmacophores. Studies have demonstrated that fluorine substitution can modulate the pharmacokinetic properties of molecules, leading to improved bioavailability and efficacy. For instance, fluorinated indoles have been investigated for their role in inhibiting enzymes involved in cancer metabolism. The compound CAS No. 388078-34-0 has shown promise in preclinical studies as a modulator of pathways relevant to inflammation and tumor growth.

Thefluoro-substituted indole scaffold has also been explored in the development of probes for imaging and diagnostics. Fluorine atoms are commonly used in positron emission tomography (PET) imaging due to their favorable nuclear properties. By incorporating fluorine into indole derivatives like 1H-Indole,5-fluoro-2,3-dihydro-1-methyl-, researchers can design molecules that facilitate real-time visualization of biological processes in vivo. This capability is particularly valuable for studying neural circuits and metabolic pathways associated with neurological disorders.

Moreover, themethyl-group at the 1-position of the indole ring contributes to the molecule's overall stability and binding interactions with biological targets. This structural feature has been exploited in the design of kinase inhibitors, where methyl-substituted indoles exhibit enhanced binding affinity to protein kinases involved in cancer signaling. The compoundCAS No. 388078-34-0 has been used as a starting point for structure-based drug design, leading to novel compounds with improved therapeutic profiles.

The synthesis of 1H-Indole,5-fluoro-2,3-dihydro-1-methyl- involves multi-step organic transformations that highlight its synthetic accessibility. Advanced synthetic methodologies have enabled the efficient preparation of fluorinated indoles using palladium-catalyzed cross-coupling reactions and directed functionalization strategies. These techniques have not only facilitated the production of this compound but also provided insights into its reactivity and potential modifications.

In conclusion, 1H-Indole,5-fluoro-2,3-dihydro-1-methyl- (CAS No. 388078-34-0) represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features make it a versatile scaffold for developing therapeutics targeting various diseases. The growing body of research on fluorinated indoles underscores their potential as next-generation pharmaceuticals, diagnostic agents, and research tools.